Cas no 41708-95-6 (Chitohexaose Hexahydrochloride)

• Product Name: Chitohexaose Hexahydrochloride
• CAS No: 41708-95-6
• MF: C₃₆H₇₄Cl₆N₆O₂₅
• MW: 1203.71596765518
• CID: 328590
• PubChem ID: 92132215
• Update Time: 2025-04-19

Chitohexaose Hexahydrochloride Chemical and Physical Properties

Names and Identifiers

• CHITOHEXAOSE
• CHITOHEXAOSE HEXAHYDROCHLORIDE
• 4)-O-2-amino-2-deoxy-b-D-glucopyranosyl-(1&reg
• Chitohexaose 6HCl
• Chitohexaose Hydrochloride
• O-2-Amino-2-deoxy-beta-D-glucopyranosyl-(1→4)-O-2-amino-2-deoxy-beta-D-glucopyranosyl-(1→4)-O-2-amino-2-deoxy-beta-D-glucopyranosyl-(1→4)-O-2-amino-2-deoxy-beta-D-glucopyranosyl-(1→4)-O-2-amino-2-deoxy-beta-D-glucopyranosyl-(1→4)-2-amino-2-deoxy-D-glucose
• 41708-95-6
• Chitohexaose 6-hydrochloride
• W-202717
• D-Glucose,o-2-amino-2-Deoxy-b-d-glucopyranosyl-(1(R)4)-O-2-amino-2-Deoxy-b-d-glucopyranosyl-(1(R)4)-O-2-amino-2-Deoxy-b-d-glucopyranosyl-(1(R)4)-O-2-amino-2-Deoxy-b-d-glucopyranosyl-(1(R)4)-O-
• Chitohexaose Hexahydrochloride

• Inchi： 1S/C36H68N6O25.6ClH/c37-13-21(51)26(8(2-44)57-31(13)56)63-33-15(39)23(53)28(10(4-46)59-33)65-35-17(41)25(55)30(12(6-48)61-35)67-36-18(42)24(54)29(11(5-47)62-36)66-34-16(40)22(52)27(9(3-45)60-34)64-32-14(38)20(50)19(49)7(1-43)58-32;;;;;;/h7-36,43-56H,1-6,37-42H2;6*1H/t7-,8-,9-,10-,11-,12-,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31?,32+,33+,34+,35+,36+;;;;;;/m1....../s1
• InChI Key： VWRFWLUKCKULCO-JARJSWFESA-N
• SMILES： Cl.Cl.Cl.Cl.Cl.Cl.O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)N)O)N)O)N)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)N)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)N)O[C@@H]1[C@@H](CO)OC([C@@H]([C@H]1O)N)O

Computed Properties

• Exact Mass: 1200.28000
• Monoisotopic Mass: 1200.283478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 26
• Hydrogen Bond Acceptor Count: 31
• Heavy Atom Count: 73
• Rotatable Bond Count: 16
• Complexity: 1530
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 29
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 541Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.71±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 540.87000
• LogP: -5.28820
• Vapor Pressure: No data available

Chitohexaose Hexahydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides